3-[(2-chloro-6-fluorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C9H8ClFN4S/c10-6-2-1-3-7(11)5(6)4-16-9-13-8(12)14-15-9/h1-3H,4H2,(H3,12,13,14,15)
• InChI Key: FHKIMQZTZBEUKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NNC(=N2)N)F
• Molecular Formula: C9H8ClFN4S
• Molecular Weight: 258.70 g/mol

Description

The compound “3-[(2-chloro-6-fluorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine” is a chemical compound with the linear formula C22H18ClFN4OS. It has a molecular weight of 440.93. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of this compound involves the use of 2-Chloro-6-fluorobenzyl chloride as an alkylating reagent during the synthesis of 3-benzylsulfanyl derivatives of 1,2,4-triazole. The preparation of 2-chloro-6-fluorobenzylamine is required for the synthesis of 9-substituted adenine.

Scientific Research Applications

• Catalytic Synthesis : A study by Moreno-Fuquen et al. (2019) describes the catalyst- and solvent-free synthesis of triazole derivatives, including structures related to 3-[(2-chloro-6-fluorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine. This approach, utilizing microwave-assisted Fries rearrangement, indicates its potential in the efficient and eco-friendly synthesis of similar compounds (Moreno-Fuquen et al., 2019).

• Supramolecular Self-Assembly : Al-Wahaibi et al. (2021) explored the supramolecular self-assembly of triazole-based compounds, highlighting the formation of intricate molecular architectures due to noncovalent interactions. Such studies are crucial in understanding and designing materials with specific properties (Al-Wahaibi et al., 2021).

• Radiochemical Studies : Iwata et al. (2000) conducted research on the synthesis of a histamine H3 receptor ligand with potential applications in clinical PET studies. This underscores the relevance of such compounds in medical imaging and diagnostic procedures (Iwata et al., 2000).

• Chemical Synthesis and Reactions : Research by Heras et al. (2003) on the synthesis of novel triazolo[1,5-a]triazin-7-ones from 3-amino-5-sulfanyl-1,2,4-triazole demonstrates the versatility of triazole derivatives in chemical synthesis, leading to compounds with various applications (Heras et al., 2003).

• Pharmacological Applications : Safonov (2018) discusses the potential of 1,2,4-triazole derivatives in pharmacological correction of fatigue, indicating the therapeutic applications of such compounds in addressing work-related exhaustion (Safonov, 2018).

• Spectroscopic and Quantum Chemical Analysis : Sarac (2020) performed a comprehensive study on the spectroscopic properties and quantum chemical calculations of a 1,2,4-triazole derivative. Such analyses are crucial for understanding the electronic and molecular structure of these compounds, which has implications in various scientific fields (Sarac, 2020).

Future Directions

The future directions for the research and application of this compound are not specified in the retrieved data. It is part of a collection of rare and unique chemicals provided to early discovery researchers, indicating its potential for further study in various fields of research.